Multiple Sclerosis

Description

Multiple Sclerosis (MS) is a chronic, autoimmune disease affecting the central nervous system (brain, spinal cord, and optic nerves). It causes demyelination, damaging the protective myelin sheath that covers nerve fibers, leading to impaired communication between the brain and the rest of the body. Symptoms vary widely, often including fatigue, numbness, vision problems, and mobility issues. MS can be relapsing-remitting, primary progressive, or secondary progressive, with no definitive cure but various treatments to manage symptoms and slow disease progression.